3-Fluoro-2,6-dimethoxyphenol

Core Science & Biosynthesis

Fluorinated Syringol Scaffolds: Strategic Design & Synthesis in Medicinal Chemistry

Executive Summary

This technical guide addresses the structural optimization of Syringol (2,6-dimethoxyphenol) via strategic fluorination. While Syringol exhibits potent radical scavenging and anti-inflammatory properties, its therapeutic utility is often compromised by rapid metabolic clearance (glucuronidation/sulfation) and oxidative instability (dimerization). This guide details the medicinal chemistry rationale, synthetic pathways, and physicochemical profiling required to develop fluorinated syringol derivatives (F-SDs) with enhanced metabolic stability and bioavailability.

Part 1: Rationale & Strategic Design (SAR)

The Metabolic Liability of Syringol

The native syringol scaffold possesses a nucleophilic para-position (C4). Under physiological oxidative stress or enzymatic action (e.g., Laccase, P450), the phenolic hydrogen is abstracted to form a phenoxy radical. Without steric or electronic blocking at C4, this radical rapidly couples to form 4,4'-diphenoquinone dimers or undergoes nucleophilic attack, leading to rapid clearance and potential toxicity via quinone methide formation.

The Fluorine Solution

Incorporating fluorine into the syringol core addresses these liabilities through three mechanistic pillars:

• Metabolic Blocking (C4-F): Substitution of the C4-hydrogen with fluorine (

  bond energy 116 kcal/mol vs 99 kcal/mol) effectively blocks oxidative dimerization and para-hydroxylation, significantly extending the pharmacophore's half-life.

• pKa Modulation: The high electronegativity of fluorine ortho or para to the hydroxyl group lowers the pKa of the phenol, enhancing its ability to act as a hydrogen bond donor in receptor binding pockets while influencing its ionization state at physiological pH.

• Lipophilicity Tuning: Fluorination typically increases

  , facilitating blood-brain barrier (BBB) permeation—critical for neuroprotective applications of syringol derivatives.

Visualization: Structural Activity Relationship (SAR)

Figure 1: SAR strategy transforming native Syringol into metabolically stable fluorinated derivatives.

Part 2: Physicochemical Profiling

The following data compares the predicted properties of native Syringol against its 4-fluoro analog. The introduction of fluorine at the C4 position creates a "Bioisostere+" effect—mimicking the steric bulk of hydrogen while drastically altering electronics.

Property	Syringol (Native)	4-Fluoro-Syringol	Medicinal Chemistry Impact
Formula			-
MW	154.16 g/mol	172.15 g/mol	Minimal mass penalty.
ClogP	~1.15	~1.54	Improved membrane permeability (BBB penetration).
pKa (Phenol)	9.98	~9.20	Increased acidity enhances H-bond donor capacity.
BDE (O-H)	~83 kcal/mol	~85 kcal/mol	Slight increase in Bond Dissociation Enthalpy; retains antioxidant capacity but reduces pro-oxidant risk.
Metabolic Fate	Rapid Dimerization	Stable Monomer	Blocks Phase I oxidative clearance.

Part 3: Synthetic Pathways

Synthesis of 4-Fluoro-2,6-dimethoxyphenol

Direct fluorination of electron-rich phenols is challenging due to the high reactivity of the substrate, which often leads to tars or over-oxidation. The use of Selectfluor™ (F-TEDA-BF4) in polar aprotic solvents is the industry standard for this transformation, offering high regioselectivity for the para-position.

Reaction Scheme Visualization

Figure 2: Electrophilic fluorination pathway using Selectfluor.

Part 4: Experimental Protocols

Protocol A: Electrophilic Fluorination of Syringol

Objective: Synthesis of 4-fluoro-2,6-dimethoxyphenol. Scale: 5.0 mmol.

Reagents:

• Syringol (2,6-dimethoxyphenol) [CAS: 91-10-1]

• Selectfluor™ (1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) [CAS: 140681-55-6]

• Acetonitrile (HPLC Grade)

• Sodium Sulfate (

  )

Methodology:

• Preparation: In a 50 mL round-bottom flask, dissolve Syringol (770 mg, 5.0 mmol) in dry Acetonitrile (25 mL). Cool the solution to 0°C using an ice bath.

• Addition: Add Selectfluor (1.95 g, 5.5 mmol, 1.1 equiv) portion-wise over 15 minutes. Note: The reaction is exothermic; maintain temperature < 5°C to prevent over-oxidation.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir under nitrogen atmosphere for 4 hours. Monitor consumption of starting material via TLC (Mobile phase: Hexane/EtOAc 7:3).

• Quenching: Pour the reaction mixture into saturated aqueous

  (50 mL) and extract with Ethyl Acetate ( mL).

• Workup: Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient 0-20% EtOAc in Hexanes). The 4-fluoro derivative typically elutes before the native phenol due to the "fluorine effect" on polarity.

Validation:

• 19F NMR: Look for a singlet around -120 to -125 ppm (Ar-F).

• 1H NMR: Disappearance of the para-proton triplet/multiplet; simplification of the aromatic region to a doublet (coupling

  Hz).

Part 5: Biological Applications & Mechanism[3][4]

Neuroprotection (Antioxidant)

Native syringol is a potent scavenger of DPPH and ABTS radicals. However, its metabolite, the phenoxy radical, can be pro-oxidant if not rapidly reduced. The 4-fluoro-syringol derivative maintains the phenolic OH required for Hydrogen Atom Transfer (HAT) but prevents the radical from coupling. This creates a "persistent" but sterically blocked radical that is less likely to propagate chain reactions, making it a superior candidate for neurodegenerative diseases where oxidative stress is chronic.

5-HT2A Receptor Modulation

In the context of phenethylamine derivatives (e.g., mescaline analogs), the 2,6-dimethoxy substitution pattern is critical for receptor affinity. Fluorination at the 4-position (para) of the phenyl ring (creating 2,6-dimethoxy-4-fluorophenethylamine derivatives) has been shown to significantly alter binding affinity and efficacy at the 5-HT2A receptor. While this guide focuses on the phenol, the 4-fluoro-syringol scaffold serves as the immediate precursor to these psychoactive/therapeutic amines via triflation and amination sequences.

References

• Barnes-Seeman, D., Beck, J., & Springer, C. (2014).[1] Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses. Current Topics in Medicinal Chemistry. Link

• Banks, R. E., et al. (1992). 1-Alkyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane salts: a novel class of electrophilic fluorinating agents. Journal of the Chemical Society, Chemical Communications. Link

• Adelakun, O. E., et al. (2012).[2] Enzymatic modification of 2,6-dimethoxyphenol for the synthesis of dimers with high antioxidant capacity. Process Biochemistry. Link

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link

• Fujisawa, S., & Kadoma, Y. (2005). Kinetic evaluation of the radical-scavenging activity of syringol and its related compounds. Anticancer Research. Link

Sources

• 1. Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Electronic Effects of Fluorine Substitution on 2,6-Dimethoxyphenol: A Technical Guide

Executive Summary

This technical guide analyzes the electronic and physicochemical perturbations induced by fluorine substitution on the 2,6-dimethoxyphenol (syringol) scaffold. While 2,6-dimethoxyphenol is a potent antioxidant and radical scavenger, its utility in drug development is often limited by rapid metabolic clearance via para-oxidation.

Core Thesis: Substitution at the 4-position with fluorine (4-F-syringol) creates a "metabolic shield" that blocks cytochrome P450-mediated hydroxylation while retaining the essential redox characteristics of the phenolic moiety. This guide details the theoretical underpinnings (Hammett effects), physicochemical shifts (pKa, BDE), and a validated synthetic protocol for this transformation.

Electronic Theory & Mechanism

The Syringol Baseline

2,6-Dimethoxyphenol is electron-rich. The two ortho-methoxy groups exert a strong electron-donating effect (+R) via resonance, significantly increasing the electron density of the aromatic ring and stabilizing the resulting phenoxy radical after hydrogen atom transfer (HAT). This makes syringol a superior antioxidant compared to unsubstituted phenol.

The Fluorine Effect: Induction vs. Resonance

Introducing a fluorine atom at the para (4) position introduces a competing electronic duality:

• Inductive Effect (-I): Fluorine is highly electronegative (

  ), pulling electron density through the -bond framework. This destabilizes the developing positive charge in electrophilic aromatic substitution but stabilizes the phenoxide anion, potentially lowering pKa.

• Resonance Effect (+R): Fluorine possesses lone pairs that can donate into the

  -system. In the case of the phenoxy radical, this +R effect helps delocalize the unpaired electron, partially compensating for the destabilizing -I effect.

Hammett Analysis & pKa Prediction

Using the Hammett equation, we can quantify the acidity shift.

• Base pKa (Phenol): ~9.95

• Syringol pKa: ~9.97 (The ortho-OMe groups have a complex steric/electronic cancellation).

• Substituent Constant (

  ) for F: +0.06 (Weakly electron-withdrawing).

Given

for phenols, the shift is minimal ( units). Thus, 4-F-syringol is predicted to have a pKa of ~9.8 , retaining the hydrogen-bond donor capability of the parent scaffold while slightly increasing acidity.

Physicochemical Profile

The following table summarizes the comparative properties of the parent scaffold versus the fluorinated derivative.

Table 1: Comparative Physicochemical Properties

Property	Phenol	2,6-Dimethoxyphenol (Syringol)	4-Fluoro-2,6-dimethoxyphenol	Impact of Fluorination
pKa	9.95	9.97	9.84 (est.)	Negligible acidity change; maintains H-bond donor status.
BDE (O-H)	~88 kcal/mol	~80 kcal/mol	~82 kcal/mol	Slight increase in Bond Dissociation Enthalpy; minor reduction in antioxidant potency.
logP	1.46	1.15	1.35 (est.)	Moderate increase in lipophilicity; improves membrane permeability.
Metabolic Stability	Low	Low (Rapid para-oxidation)	High	Blocks CYP450 oxidation at the primary metabolic soft spot.
Electronic Character	Neutral	Electron Rich ( -excessive)	Electron Deficient Core	Deactivates ring toward electrophilic attack (except at O).

Bond Dissociation Enthalpy (BDE) Analysis

The antioxidant capacity of phenols depends on the ease of homolytic O-H bond cleavage.

• Syringol: The ortho-OMe groups stabilize the radical via resonance.

• 4-F-Syringol: The fluorine atom at the para position exerts a net electron-withdrawing effect relative to Hydrogen, which slightly destabilizes the electron-deficient radical character, raising the BDE by approximately 2 kcal/mol. This makes 4-F-syringol a slightly weaker antioxidant than syringol but significantly more stable in vivo.

Visualizing Electronic Pathways

The following diagram illustrates the resonance stabilization of the phenoxy radical and the blocking effect of fluorine.

Caption: Mechanistic pathway comparison showing how 4-F substitution retains radical stability while blocking metabolic clearance.

Experimental Protocol: Synthesis of 4-Fluoro-2,6-dimethoxyphenol

Objective: Selective introduction of fluorine at the 4-position of 2,6-dimethoxyphenol using electrophilic fluorination.

Reagents:

• Substrate: 2,6-Dimethoxyphenol (Syringol)[1]

• Fluorinating Agent: Selectfluor® (F-TEDA-BF4)[2][3]

• Solvent: Acetonitrile (MeCN)

• Catalyst: None required (uncatalyzed electrophilic substitution)

Step-by-Step Methodology

• Preparation: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2,6-dimethoxyphenol (1.54 g, 10.0 mmol) in anhydrous acetonitrile (50 mL).

• Addition: Cool the solution to 0°C using an ice bath. Add Selectfluor® (3.54 g, 10.0 mmol, 1.0 equiv) portion-wise over 15 minutes. Note: The reaction is exothermic; control addition rate to maintain temperature.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Monitor reaction progress via TLC (SiO2, 20% EtOAc/Hexanes) or LC-MS. The product will appear as a less polar spot compared to the starting material.

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove acetonitrile.

  • Redissolve the residue in Dichloromethane (DCM, 50 mL) and wash with water (2 x 30 mL) to remove the reduced Selectfluor byproduct.

  • Dry the organic layer over anhydrous

    , filter, and concentrate.

• Purification: Purify the crude oil via flash column chromatography (Silica Gel 60) using a gradient of 0-15% Ethyl Acetate in Hexanes.

• Characterization:

  • Yield: Expect 65-75% as an off-white solid.

  • 1H NMR (400 MHz, CDCl3):

    6.35 (d, J = 11.2 Hz, 2H, Ar-H), 5.20 (s, 1H, OH), 3.85 (s, 6H, OMe). Note: The aromatic protons will show splitting due to H-F coupling.

  • 19F NMR: Expect a singlet/multiplet around -120 to -125 ppm.

Synthesis Workflow Diagram

Caption: Optimized synthetic route for the fluorination of syringol using Selectfluor.

References

• PubChem. 2,6-Dimethoxyphenol (Syringol) Compound Summary. National Library of Medicine. Available at: [Link]

• Hansch, C., Leo, A., & Taft, R. W. (1991).A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195. (Basis for

  values).[4][5]

• Banks, R. E. (1998). Selectfluor™ reagent F-TEDA-BF4 in action: tamed fluorine at your service. Journal of Fluorine Chemistry, 87(1), 1-17. (Methodology for electrophilic fluorination).[2][3][6]

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008).Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. (Metabolic stability principles).

• Bordwell, F. G., & Cheng, J. P. (1991). Substituent effects on the stabilities of phenoxyl radicals. Journal of the American Chemical Society, 113(5), 1736-1743. (BDE and antioxidant mechanisms).[1][7]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Selectfluor - Wikipedia [en.wikipedia.org]
• 3. Selectfluor™ [sigmaaldrich.com]
• 4. Hammett equation - Wikipedia [en.wikipedia.org]
• 5. 4-Fluorobenzoic acid | 456-22-4 [chemicalbook.com]
• 6. m.youtube.com [m.youtube.com]
• 7. CAS 91-10-1: 2,6-Dimethoxyphenol | CymitQuimica [cymitquimica.com]

Strategic Utilization of Novel Fluorinated Phenol Intermediates in High-Efficacy Drug Design

Executive Summary: The Fluorine Renaissance in Phenolic Scaffolds

In modern drug discovery, the phenol moiety is a double-edged sword. While it offers critical hydrogen-bonding interactions (H-bond donor/acceptor) essential for high-affinity protein binding, it often suffers from rapid Phase II metabolic conjugation (glucuronidation/sulfation) and poor membrane permeability.

This guide focuses on a specific, high-value solution: Novel Fluorinated Phenol Intermediates . By strategically incorporating fluorine atoms—specifically through pentafluorosulfanyl (SF₅) and poly-fluorinated motifs —we can modulate the pKa, lipophilicity (LogP), and metabolic stability of the phenolic hydroxyl group. This transforms a metabolic liability into a robust pharmacophore or a bioisostere of carboxylic acids.

Strategic Design: The Physicochemical Logic

The "Acidity-Permeability" Paradox

Phenols are weak acids (pKa ~10). To mimic carboxylic acids (pKa ~4-5) as bioisosteres, we must increase their acidity. However, increasing acidity typically increases ionization at physiological pH (7.4), which drastically reduces membrane permeability.

Fluorine substitution breaks this paradox.

• Inductive Effect (-I): Fluorine withdraws electron density, stabilizing the phenoxide anion and lowering pKa.

• Lipophilicity (+π): Unlike other electron-withdrawing groups (like nitro or cyano), fluorine increases the overall lipophilicity of the neutral molecule, maintaining membrane permeability even as acidity increases.

The Rise of the SF₅-Phenol

The pentafluorosulfanyl group (SF₅) is often termed "Super-Trifluoromethyl." It is chemically inert, thermally stable, and possesses a unique square-pyramidal geometry.

• Volume: Sterically similar to a tert-butyl group (bulky).

• Electronegativity: More electron-withdrawing than CF₃ (Hammett

  = 0.68 vs 0.54).

• Result: SF₅-phenols are significantly more acidic and lipophilic than their CF₃ counterparts, offering a unique chemical space for blocking metabolic soft spots.

Comparative Data: Tuning the Phenolic Warhead

The following table illustrates how specific fluorination patterns alter the fundamental properties of the phenol intermediate, allowing for precise tuning of the drug candidate.

Intermediate Scaffold	Substituent Position	pKa (approx)	LogP Shift*	Metabolic Stability	Application
Phenol (Reference)	-	~9.95	0.0	Low (Glucuronidation)	Baseline
2-Fluorophenol	Ortho	~8.7	+0.15	Moderate	H-bond modulation
2,6-Difluorophenol	Di-Ortho	~7.3	+0.30	High	Carboxylic Acid Bioisostere
3-Trifluoromethylphenol	Meta	~8.9	+0.90	Moderate	Lipophilic Ligand
3-(Pentafluorosulfanyl)phenol	Meta	~8.3	+1.50	Very High	High-Potency Bioisostere
4-Cyanophenol	Para	~7.9	-0.30	Moderate	(Comparison: Lowers LogP)

*LogP Shift relative to unsubstituted phenol. Positive values indicate increased lipophilicity.

Visualization: The Bioisostere Decision Logic

The following decision tree guides the medicinal chemist in selecting the appropriate fluorinated phenol intermediate based on the target binding site and ADME requirements.

Figure 1: Decision logic for replacing carboxylic acids with fluorinated phenol bioisosteres.

Experimental Protocols

Synthesis of 3-(Pentafluorosulfanyl)phenol

Context: The direct electrophilic fluorination of phenols to add an SF₅ group is currently impossible. The most robust route utilizes a Nucleophilic Aromatic Substitution (SNAr) on a nitro-precursor, followed by functional group interconversion.

Safety Note: SF₅-containing compounds are generally stable, but precursors like nitro-aromatics are potentially explosive. Perform all reactions behind a blast shield.

Step 1: SNAr Displacement

• Reagents: 1-Nitro-3-(pentafluorosulfanyl)benzene (1.0 eq), Sodium Methoxide (NaOMe, 1.2 eq), DMF (anhydrous).

• Mechanism: The strong electron-withdrawing nature of the SF₅ and NO₂ groups activates the ring for nucleophilic attack. The nitro group acts as the leaving group (rare but effective in this highly activated system).

Protocol:

• Dissolve 1-nitro-3-(pentafluorosulfanyl)benzene (5.0 g, 20 mmol) in anhydrous DMF (50 mL) under Argon atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add NaOMe (1.3 g, 24 mmol) portion-wise over 15 minutes. Exothermic reaction.

• Allow the mixture to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 9:1).

• Quench: Pour the reaction mixture into ice-cold 1M HCl (100 mL).

• Extraction: Extract with Diethyl Ether (3 x 50 mL). Wash combined organics with Brine.

• Purification: Dry over MgSO₄, concentrate, and purify via flash chromatography (Silica, 0-10% EtOAc in Hexanes) to yield 3-(pentafluorosulfanyl)anisole .

Step 2: Demethylation to Phenol

• Reagents: BBr₃ (1M in DCM).

• Protocol:

• Dissolve the anisole intermediate (from Step 1) in anhydrous DCM (10 mL/g).

• Cool to -78°C.

• Add BBr₃ (2.0 eq) dropwise.

• Warm to RT and stir overnight.

• Quench: Carefully add Methanol at 0°C (Violent reaction!).

• Workup: Wash with NaHCO₃, dry, and concentrate.

• Yield: 3-(pentafluorosulfanyl)phenol (White crystalline solid).

Application: Library Generation via Williamson Ether Synthesis

Once the fluorinated phenol is in hand, it serves as a nucleophile for library generation.

Protocol:

• Charge: 3-(pentafluorosulfanyl)phenol (1.0 eq) and K₂CO₃ (2.0 eq) in Acetone.

• Activate: Stir at RT for 30 mins to generate the phenoxide.

• Couple: Add alkyl halide (R-X, 1.1 eq).

• Reflux: Heat to 60°C for 4-12 hours.

• Validation: Filter inorganic salts, concentrate, and verify via 19F NMR (Look for the characteristic SF₅ doublet-quintet pattern around +84 ppm and +63 ppm).

Visualizing the Synthesis Pathway

Figure 2: Synthetic route for accessing the 3-(pentafluorosulfanyl)phenol intermediate.

Future Outlook & Conclusion

The integration of fluorine into phenol intermediates is moving beyond simple metabolic blocking. The future lies in late-stage functionalization where the phenol itself acts as a directing group for C-H activation before being transformed into a fluorinated ether or ester.

The SF₅-phenol represents the pinnacle of this strategy, offering a "brick-like" stability with unique lipophilic properties that can rescue lead compounds suffering from rapid clearance. By mastering the synthesis and application of these intermediates, drug discovery teams can access a novel chemical space that balances potency with pharmacokinetic endurance.

References

• Use of 3-(Pentafluorosulfanyl)phenol to Access Advanced Substituted Pentafluorosulfanylphenol/anisole. Bentham Science. Available at: [Link]

• Structure-property relationships of fluorinated carboxylic acid bioisosteres. PubMed. Available at: [Link]

• Straightforward Access to Pentafluorosulfanylated Phenols and Aminophenols via [4 + 2] Diels–Alder Cycloaddition Reaction. ACS Organic & Inorganic Au. Available at: [Link]

• The Pentafluorosulfanyl Group (SF5) in Medicinal Chemistry. Rowan Scientific. Available at: [Link]

Protocols & Analytical Methods

Application Note: Strategic O-Methylation of Fluorinated Polyphenols

Abstract & Strategic Overview

The introduction of fluorine into polyphenolic scaffolds is a pivotal strategy in medicinal chemistry to block metabolic soft spots (specifically Phase II glucuronidation) and modulate lipophilicity. However, the subsequent O-methylation of these substrates presents a unique challenge: how to achieve regioselectivity when multiple hydroxyl groups are electronically perturbed by the fluorine substituent.

This guide moves beyond standard textbook methylation. It addresses the "Fluorine Effect"—the phenomenon where the strong electron-withdrawing nature of fluorine (-I effect) dramatically lowers the pKa of ortho-hydroxyl groups, creating a window for highly selective alkylation using mild bases. We will cover three distinct protocols ranging from precision discovery-scale chemistry to green process-scale methodologies.

Mechanistic Insight: The Fluorine pKa Shift

To control methylation, one must understand the acidity landscape of the substrate. Fluorine is highly electronegative. When positioned ortho to a phenol, it stabilizes the resulting phenoxide anion through induction, significantly increasing acidity compared to non-fluorinated or meta/para-fluorinated analogs.

Table 1: Comparative Acidity & Nucleophilicity

Note: Values are approximate aqueous pKa estimates to illustrate the trend.

Substrate Structure	Electronic Effect	Approx.[1][2][3] pKa	Reactivity Profile
Phenol	Standard Resonance	~10.0	Moderate Nucleophile
4-Fluorophenol	Inductive (-I) + Resonance (+R)	~9.9	Similar to Phenol
3-Fluorophenol	Inductive (-I) dominant	~9.3	More Acidic
2-Fluorophenol	Strong Inductive (-I) (Distance dependent)	~8.7	Highly Acidic / Weaker Nucleophile

The Application: By selecting a weak base (e.g., NaHCO₃ or KHCO₃) that can only deprotonate the 2-fluorophenol moiety, you can selectively methylate the fluorine-adjacent hydroxyl group in a poly-hydroxylated system, leaving other phenols protonated and unreactive.

Decision Matrix: Reagent Selection

Use the following logic flow to select the appropriate reagent for your specific constraints (Scale, Selectivity, Toxicity).

Figure 1: Decision tree for selecting O-methylation reagents based on substrate requirements.

Detailed Experimental Protocols

Protocol A: The "Precision" Method (TMS-Diazomethane)

Best for: High regioselectivity on discovery scale; targeting the most acidic (fluorine-adjacent) phenol. Mechanism: TMS-diazomethane is a stable, non-explosive alternative to diazomethane.[1] It requires methanol to generate the active electrophile.

Reagents:

• Substrate: Fluorinated Polyphenol (1.0 equiv)

• Reagent: TMS-Diazomethane (2.0 M in hexanes, 1.2 equiv per target OH)

• Solvent: Toluene : Methanol (3:1 ratio) - Methanol is critical.

Step-by-Step:

• Dissolution: Dissolve the substrate in the Toluene/MeOH mixture under Nitrogen. Cool to 0 °C.

• Addition: Add TMS-Diazomethane dropwise.[4] Gas evolution (N₂) will be observed.

  • Note: The yellow color of the reagent should persist. If it fades immediately, add more reagent.

• Reaction: Stir at 0 °C for 30 minutes, then allow to warm to Room Temperature (RT) for 2 hours.

• Monitoring: Check TLC. The acidic ortho-F phenol reacts fastest.

  • Self-Validation: If reaction is sluggish, add 10 mol% acetic acid to catalyze the protonation of the diazo species.

• Quench: Add dilute acetic acid dropwise until bubbling ceases and yellow color disappears.

• Workup: Concentrate in vacuo. Partition between EtOAc and NaHCO₃ (sat. aq). Dry organic layer over Na₂SO₄.

Protocol B: The "Green" Method (Dimethyl Carbonate - DMC)

Best for: Large scale, safety-conscious labs, and avoiding halogenated waste. Mechanism: DMC acts as both solvent and methylating agent.[5] It is a "hard" electrophile and often requires higher temperatures or catalysis (DABCO or DBU).

Reagents:

• Substrate: Fluorinated Polyphenol (1.0 equiv)

• Reagent/Solvent: Dimethyl Carbonate (10-20 equiv)

• Base: K₂CO₃ (1.5 equiv) or DABCO (0.1 equiv for catalytic)

• Additive: Tetrabutylammonium bromide (TBAB) (0.1 equiv) - Phase transfer catalyst is crucial if using solid base.

Step-by-Step:

• Setup: Place substrate, K₂CO₃, and TBAB in a pressure tube or round-bottom flask (if refluxing).

• Solvent: Add DMC.

• Heating:

  • Method A (Reflux): Heat to 90 °C (DMC bp is 90 °C). Reaction is slow (12-24h).

  • Method B (Autoclave/Sealed Tube): Heat to 120-150 °C. Reaction is fast (2-4h).

• Workup: Filter off the solid salts (K₂CO₃). Distill off the excess DMC (recyclable).

• Validation: This method rarely produces over-alkylation on less acidic phenols unless forcing conditions (>160 °C) are used.

Protocol C: The "Controlled" Classical Method (MeI / Base)

Best for: Global methylation or when other methods fail. Critical Control: The choice of base dictates the selectivity.

Base Selection Table:

Base	Strength	Outcome
Cs₂CO₃	Strong/Soluble	Fast, Global Methylation (Scrambles selectivity)
K₂CO₃	Moderate	Standard, requires heat for less acidic phenols

| KHCO₃ | Weak | Selective for ortho-F phenols |

Step-by-Step (Selective Variation):

• Dissolution: Dissolve substrate in DMF (Polar aprotic promotes SN2).

• Base Addition: Add KHCO₃ (1.1 equiv per target ortho-F OH). Stir for 15 min to form the specific phenoxide.

• Alkylation: Add Methyl Iodide (MeI) (1.05 equiv).

• Temperature: Stir at RT. Do not heat. Heating promotes proton transfer to less acidic phenols, ruining selectivity.

• Workup: Dilute with water (5x volume). Extract with Et₂O. Wash with water to remove DMF.

Analytical Validation (QC)

Validating the position of methylation on a fluorinated ring is distinct from standard NMR.

• ¹⁹F NMR Shift:

  • The ¹⁹F signal is highly sensitive to the electronic environment of the ortho-substituent.

  • Trend: Converting an ortho-OH (H-bond donor) to ortho-OMe (H-bond acceptor/bulkier) typically causes a downfield shift (deshielding) of the ¹⁹F signal by 2-5 ppm.

• ¹H-³¹C HMBC:

  • Look for the correlation between the new O-Methyl protons (singlet, ~3.8 ppm) and the aromatic carbon bearing the oxygen.

  • Verify the coupling of that aromatic carbon to the Fluorine atom (Doublet, J ~240-250 Hz for C-F bond).

References

• Acidity of Fluorinated Phenols

  • Gross, K. C., et al. "Absolute pKa Determinations for Substituted Phenols." Journal of Organic Chemistry.

  • (Verified via ACS Publications)

• TMS-Diazomethane Protocols

  • Presser, A., & Hüfner, A. "Trimethylsilyldiazomethane – A Mild and Efficient Reagent for the Methylation of Carboxylic Acids and Alcohols in Natural Products.

• Green Methylation with DMC

  • Tundo, P., & Selva, M.

• Fluorine Effects in Medicinal Chemistry

  • Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chem.ucla.edu [chem.ucla.edu]
• 4. TCI Practical Example: Methyl Esterification of Carboxylic Acid Using TMS-Diazomethane | TCI AMERICA [tcichemicals.com]
• 5. Methylation with Dimethyl Carbonate/Dimethyl Sulfide Mixtures: An Integrated Process without Addition of Acid/Base and Formation of Residual Salts - PubMed [pubmed.ncbi.nlm.nih.gov]

Procedure for demethylation to access 3-Fluoro-2,6-dimethoxyphenol

Executive Summary

This application note details the optimized protocol for accessing 3-Fluoro-2,6-dimethoxyphenol (Target) via the regioselective demethylation of 1-fluoro-2,3,4-trimethoxybenzene (Precursor). While electrophilic fluorination of 2,6-dimethoxyphenol typically yields the 4-fluoro isomer due to electronic directing effects, the demethylation route offers a precise entry to the 3-fluoro isomer (chemically equivalent to 5-fluoro-2,6-dimethoxyphenol) by exploiting the steric relief of vicinal trimethoxy systems.

This guide is designed for medicinal chemists requiring high-purity fluorinated syringol derivatives for use as bioisosteres or metabolic probes.

Retrosynthetic Logic & Mechanistic Design

The Regioselectivity Challenge

The target molecule contains a phenol group flanked by two methoxy groups, with a fluorine atom at the meta position relative to the phenol.

• Target: 3-Fluoro-2,6-dimethoxyphenol.

• Precursor: 1-Fluoro-2,3,4-trimethoxybenzene.

In 1,2,3-trimethoxybenzene systems, the central methoxy group is sterically crowded. Lewis acids, particularly Boron Trichloride (

) , are known to selectively cleave the central ether bond. This selectivity is driven by the formation of a borate complex where the cleavage of the central alkyl group provides the greatest relief of steric strain among the contiguous oxygen atoms.

Reaction Pathway Visualization

The following diagram illustrates the specific regiochemical pathway, highlighting the selective coordination and cleavage at the C-2 position (relative to the methoxy substitution pattern).

Caption: Figure 1.[1][2] Regioselective demethylation pathway using Boron Trichloride, highlighting the steric driving force for central cleavage.

Experimental Protocol

Reagents and Equipment

• Substrate: 1-Fluoro-2,3,4-trimethoxybenzene (Purity >98%).

• Reagent: Boron Trichloride (

  ), 1.0 M solution in Dichloromethane (DCM).

• Solvent: Anhydrous Dichloromethane (DCM).

• Quench: Methanol (MeOH), Sodium Bicarbonate (

  ) sat. aq.

• Atmosphere: Dry Nitrogen or Argon.

Stoichiometry Table

Component	Role	Equivalents (eq)	Molarity (M)	Notes
1-Fluoro-2,3,4-trimethoxybenzene	Substrate	1.0	0.2 (in reaction)	Limiting Reagent
Boron Trichloride ( )	Lewis Acid	1.1 - 1.2	1.0 (stock)	Strict control prevents di-demethylation
Dichloromethane	Solvent	N/A	N/A	Must be anhydrous (<50 ppm H2O)

Step-by-Step Procedure

Step 1: Setup and Inertion

• Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum.

• Purge the flask with Nitrogen (

  ) for 15 minutes.

• Dissolve 1-Fluoro-2,3,4-trimethoxybenzene (1.0 eq) in anhydrous DCM to achieve a concentration of 0.2 M.

Step 2: Reagent Addition (Critical Control Point)

• Cool the reaction mixture to -78°C using a dry ice/acetone bath. Note: Low temperature is essential to maintain regioselectivity.

• Add the

  solution (1.1 eq) dropwise via syringe over 20 minutes.

  • Observation: The solution may turn pale yellow or pink upon addition of the Lewis acid.

• Allow the mixture to stir at -78°C for 1 hour.

Step 3: Reaction Progression

• Remove the cooling bath and allow the reaction to warm slowly to 0°C over 2 hours.

• Monitor conversion via TLC (Solvent: 20% EtOAc/Hexanes) or HPLC. The starting material spot should disappear, and a slightly more polar spot (phenol) should appear.

  • Caution: If the reaction warms to Room Temperature (RT) too quickly or if excess

    is used, cleavage of the flanking methoxy groups may occur, leading to catechols.

Step 4: Quench and Workup

• Cool the mixture back to 0°C.

• Carefully quench by the dropwise addition of Methanol (5 eq relative to Boron) to destroy the borate complex. Caution: Exothermic reaction.

• Add saturated aqueous

  solution and stir vigorously for 15 minutes.

• Transfer to a separatory funnel and extract with DCM (3 x).

• Wash the combined organic layers with Brine, dry over anhydrous

  , and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude residue via flash column chromatography on silica gel.

• Eluent Gradient: 5%

  15% Ethyl Acetate in Hexanes.

• Yield Expectation: 75-85% as a white to off-white solid.

Quality Control & Validation

To ensure the identity of 3-Fluoro-2,6-dimethoxyphenol , the following analytical signatures must be verified. The key differentiator is the coupling pattern in the

and NMR due to the fluorine atom.

NMR Validation Criteria

• NMR (400 MHz, ):
  • ~5.5-6.0 ppm (s, 1H, -OH, exchangeable).
  • ~3.8-3.9 ppm (two singlets or closely spaced signals, 6H, -OMe). Note: The two OMe groups are chemically non-equivalent due to the asymmetric F-substitution, though they may overlap.

  • Aromatic region: Two protons. One doublet of doublets (coupling with F and meta-H) and one doublet.

• NMR:

  • Single peak, typically around -130 to -140 ppm (check against standard).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / No Reaction	Wet solvent or inactive .	Ensure DCM is distilled/dry. Use fresh ampoules.
Over-demethylation (Catechol formation)	Temperature too high or excess .	Strictly maintain -78°C during addition. Do not exceed 1.2 eq of Lewis Acid.
Wrong Isomer (4-Fluoro)	Incorrect Starting Material.	Verify precursor is 1-fluoro-2,3,4-trimethoxybenzene, NOT 1-fluoro-2,4,5-trimethoxybenzene.

Safety & Handling

• Boron Trichloride (

  ): Highly toxic and corrosive. Reacts violently with water to release HCl gas. Handle only in a fume hood.

• Dichloromethane: Suspected carcinogen. Use appropriate PPE.

• Waste Disposal: Quenched boron mixtures should be disposed of as acidic aqueous waste containing heavy metals (if Boron is regulated) or standard halogenated organic waste.

References

• McOmie, J. F. W., & West, D. E. (1969). Demethylation of methoxybenzenes with boron tribromide and boron trichloride. Organic Syntheses, 49, 50.

• Bhatt, M. V., & Kulkarni, S. U. (1983). Cleavage of ethers.[2] Synthesis, 1983(04), 249-282.

• Hardegger, E., et al. (1965). Selective Demethylation of Trimethoxybenzenes. Helvetica Chimica Acta, 48, 538.

• PubChem. (2025).[3] 1,3,5-Trimethoxybenzene Compound Summary. National Library of Medicine. (Used for structural comparison and physical property baselines).

Sources

• 1. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 2. EP2394976A1 - Process for demethylating aromatic methyl ethers using 3-mercaptopropionic acid - Google Patents [patents.google.com]
• 3. 1,3,5-Trimethoxybenzene | C9H12O3 | CID 69301 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Fluoro-2,6-dimethoxyphenol

Welcome to the technical support center for the synthesis of 3-Fluoro-2,6-dimethoxyphenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this synthesis, improve yields, and troubleshoot common experimental hurdles. Our approach is rooted in mechanistic understanding and practical, field-tested advice.

I. Synthetic Strategy Overview

The synthesis of 3-Fluoro-2,6-dimethoxyphenol typically proceeds via an electrophilic fluorination of the electron-rich starting material, 2,6-dimethoxyphenol. The methoxy groups are strong activating groups, directing electrophilic substitution to the ortho and para positions. However, the existing hydroxyl group also influences the regioselectivity and reactivity of the aromatic ring. Careful selection of the fluorinating agent and optimization of reaction conditions are paramount to achieving a high yield of the desired product while minimizing the formation of side products.

Proposed Synthetic Workflow

Caption: A generalized workflow for the synthesis of 3-Fluoro-2,6-dimethoxyphenol.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 3-Fluoro-2,6-dimethoxyphenol in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the primary factors I should investigate?

A1: Low yield in the fluorination of 2,6-dimethoxyphenol can stem from several factors. A systematic approach to troubleshooting is crucial.[1]

• Reagent Quality: Electrophilic fluorinating agents are sensitive to moisture and can degrade over time. Ensure your fluorinating agent, such as Selectfluor™, is fresh and has been stored under anhydrous conditions.[1] It is advisable to use a freshly opened bottle or to dry the reagent under vacuum before use.

• Starting Material Purity: Impurities in the 2,6-dimethoxyphenol can consume the fluorinating agent or interfere with the reaction.[1] Verify the purity of your starting material using techniques like NMR or GC-MS. If necessary, purify the starting material by recrystallization or sublimation.

• Anhydrous Conditions: Trace amounts of water can quench the fluorinating agent and lead to the formation of undesired byproducts. Ensure all glassware is oven-dried, and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.[2]

• Reaction Temperature: The temperature can significantly impact the reaction rate and selectivity. For many electrophilic fluorinations, starting the reaction at a lower temperature (e.g., 0 °C) and gradually warming to room temperature can improve the yield and minimize side reactions.[3]

Q2: I am observing the formation of multiple products in my reaction mixture. What are the likely side products and how can I minimize them?

A2: The formation of multiple products is a common challenge in the electrophilic fluorination of highly activated aromatic rings.

• Isomeric Products: Due to the strong activating nature of the two methoxy groups and the hydroxyl group, fluorination can potentially occur at other positions on the aromatic ring, leading to the formation of isomers. While the 3-position is sterically and electronically favored to some extent, other isomers can form. To enhance regioselectivity, consider using a bulkier fluorinating agent or modifying the solvent system.

• Di-fluorinated Products: Although less common with controlled stoichiometry, the high reactivity of the ring can lead to di-fluorination. To mitigate this, ensure the slow, portion-wise addition of the fluorinating agent to maintain a low instantaneous concentration.

• Oxidation/Decomposition Products: Electron-rich phenols can be susceptible to oxidation, especially in the presence of certain electrophilic reagents.[4] Dearomatization can also be a significant issue with phenols.[4] Running the reaction under an inert atmosphere and at controlled temperatures can help minimize these side reactions.

Q3: How do I choose the optimal fluorinating agent for this synthesis?

A3: The selection of the fluorinating agent is critical for the success of the reaction.

• N-F Reagents: Reagents containing a nitrogen-fluorine bond are generally preferred for their stability, safety, and effectiveness.[4]

  • Selectfluor™ (F-TEDA-BF₄): This is a widely used, versatile, and relatively safe electrophilic fluorinating agent.[5] It is often the first choice for the fluorination of electron-rich aromatic compounds.[5]

  • N-Fluorobenzenesulfonimide (NFSI): NFSI is another effective electrophilic fluorinating agent that can be used.[5] It is sometimes considered more reactive than Selectfluor™ and may require more careful control of reaction conditions.

The choice between these will depend on preliminary small-scale screening experiments to determine which provides the best yield and selectivity for this specific substrate.

Q4: The purification of 3-Fluoro-2,6-dimethoxyphenol is proving to be difficult. What strategies can I employ for effective purification?

A4: The purification of fluorinated phenols can be challenging due to the potential for similar polarities between the product and unreacted starting material or isomeric byproducts.

• Column Chromatography: This is the most common method for purification. Experiment with different solvent systems to achieve optimal separation. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is often effective.

• Recrystallization: If the product is a solid and can be obtained in sufficient purity after initial chromatographic separation, recrystallization can be an excellent final purification step.[6] A solvent screen will be necessary to identify a suitable solvent or solvent mixture.

• Preparative TLC or HPLC: For small-scale reactions or particularly difficult separations, preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) can be employed.

Q5: What is the underlying mechanism of the electrophilic fluorination of 2,6-dimethoxyphenol?

A5: The precise mechanism of electrophilic fluorination is still a subject of discussion, but it is generally believed to proceed via an SN2-type pathway or a single-electron transfer (SET) mechanism.[4] In the context of an electron-rich phenol like 2,6-dimethoxyphenol, the reaction likely involves the attack of the electron-rich aromatic ring (the nucleophile) on the electrophilic fluorine atom of the fluorinating agent.[4] The presence of the activating methoxy and hydroxyl groups increases the nucleophilicity of the aromatic ring, facilitating the electrophilic substitution. The reaction may proceed through a Wheland intermediate, which then loses a proton to restore aromaticity.

Caption: A simplified representation of the electrophilic aromatic substitution mechanism.

III. Experimental Protocols

The following is a representative, non-optimized protocol for the synthesis of 3-Fluoro-2,6-dimethoxyphenol. Note: This protocol should be adapted and optimized based on your specific laboratory conditions and analytical results.

Materials and Equipment

• 2,6-Dimethoxyphenol

• Selectfluor™

• Anhydrous Acetonitrile

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM) or Ethyl Acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

• Standard glassware for workup and purification

Procedure

• Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere, add 2,6-dimethoxyphenol (1.0 eq.). Dissolve the starting material in anhydrous acetonitrile.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. In a separate flask, dissolve Selectfluor™ (1.1 eq.) in anhydrous acetonitrile. Add the Selectfluor™ solution dropwise to the stirred solution of 2,6-dimethoxyphenol over 30 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by TLC or LC-MS.

• Quenching: Once the reaction is complete, carefully quench the reaction by pouring it into a stirred solution of saturated aqueous sodium bicarbonate.[3]

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane or ethyl acetate (3 x volumes).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

IV. Data Summary for Optimization

The following table provides a hypothetical framework for optimizing the reaction conditions. Actual results will vary.

Entry	Fluorinating Agent (eq.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Selectfluor™ (1.1)	Acetonitrile	25	24	45
2	Selectfluor™ (1.1)	Acetonitrile	0 to 25	24	60
3	Selectfluor™ (1.5)	Acetonitrile	0 to 25	24	55 (with side products)
4	NFSI (1.1)	Acetonitrile	0 to 25	24	50
5	Selectfluor™ (1.1)	Dichloromethane	0 to 25	24	35

V. References

• A Facile Two-Step Synthesis of 3-Fluoro-6-methoxyquinoline | Request PDF - ResearchGate. Available at: [Link]

• (PDF) Synthesis of Novel 3-Alkyl-3′,4′,5,7-Tetrahydroxyflavones - ResearchGate. Available at: [Link]

• Deoxyfluorination of Phenols - Organic Chemistry Portal. Available at: [Link]

• CN106631714A - Method for synthesizing 2,6-dimethoxyphenol - Google Patents. Available at:

• Synthesis of 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl) - PubMed. Available at: [Link]

• CN102260143A - Production process for 3-fluorophenol - Google Patents. Available at:

• Synthesis of 2,6-diisopropylphenol - PrepChem.com. Available at: [Link]

• Synthesis of 2,6-dimethoxy phenol - PrepChem.com. Available at: [Link]

• Three-Step Continuous Flow Synthesis of the Intermediate 4-Fluoro-2-methoxy-5-nitrophenol of Linzagolix - ResearchGate. Available at: [Link]

• CA2092407A1 - Process for the preparation of 2,3-difluoro-6-nitrophenol - Google Patents. Available at:

• Synthesis and characterization of some novel fluoro and methoxy substituted chalcone derivatives via nucleophilic aromatic subst - ACG Publications. Available at: [Link]

• US4172960A - Process for preparing pyrogallol - Google Patents. Available at:

• Deoxyfluorination of Electron-Deficient Phenols | Organic Letters - ACS Publications. Available at: [Link]

• Electrophilic fluorination - Wikipedia. Available at: [Link]

• Deoxyfluorination of Phenols - Harvard DASH. Available at: [Link]

• Initial Route Scouting and Final Process Development for the Multi-Kg Production of 3-Fluoro-6-methoxyquinoline from p -Anisidine and 2-Fluoromalonic Acid - ResearchGate. Available at: [Link]

• Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope - MDPI. Available at: [Link]

• 2,6-dimethoxyphenol, 91-10-1 - The Good Scents Company. Available at: [Link]

• Optimization of (2E)-3,7-dimethyl-2,6-octadien-l-ol (geraniol) transformation process parameters using Response Surface Method (RSM) - De Gruyter. Available at: [Link]

• Mechanism of Electrophilic Fluorination with Pd(IV): Fluoride Capture and Subsequent Oxidative Fluoride Transfer - PMC. Available at: [Link]

• Improvement of the synthesis process of 2, 6-diamino-3, 5-dinitropyrazine-1-oxide. Available at: [Link]

• US3337642A - Process for the purification of 2, 6-dimethylphenol - Google Patents. Available at:

• Fluoroorganic Chemistry - Ramachandran Research Group - Purdue University. Available at: [Link]

• 174 - improved synthesis of 2',6'-dihydroxy-3,4-dimethoxy chalcone by grinding technique to synthesize 5-hydroxy-3',4' - ResearchGate. Available at: [Link]

• Fluoroalkane synthesis by fluorination or substitution - Organic Chemistry Portal. Available at: [Link]

• RIFM fragrance ingredient safety assessment, 2,6-dimethoxyphenol, CAS Registry Number 91-10-1. Available at: [Link]

• Organo-Fluorine Chemical Science - MDPI. Available at: [Link]

• Mechanism of electrophilic fluorination of aromatic compounds with NF-reagents. Available at: [Link]

• Nitromethane-the secret of electrophilic fluorination reagent activation - Chinese Chemical Society. Available at: [Link]

• Electrophilic Fluorination−Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. US3337642A - Process for the purification of 2, 6-dimethylphenol - Google Patents [patents.google.com]

Technical Guide: Optimizing Reaction Conditions for Fluorinated Phenol Protection

Executive Summary: The Fluorine Effect

Fluorinated phenols present a unique synthetic challenge due to the potent electron-withdrawing nature of fluorine atoms. This effect dramatically lowers the pKa of the phenolic hydroxyl group, transforming the corresponding phenoxide from a strong nucleophile into a stable, weak nucleophile (and an excellent leaving group).

The Core Problem: Standard protection protocols (e.g., TBSCl/Imidazole) rely on the nucleophilicity of the phenoxide. With fluorinated substrates, these reactions often stall or fail. Furthermore, the resulting protected ethers are significantly more labile to hydrolysis, often decomposing during standard acidic workups or silica chromatography.

pKa Impact Table

Substrate	pKa (approx. aq.)	Nucleophilicity	Leaving Group Ability	Protection Difficulty
Phenol	~10.0	High	Moderate	Low
2,6-Difluorophenol	~7.4	Moderate	Good	Moderate
Pentafluorophenol	~5.5	Very Low	Excellent	High

Troubleshooting Guide & FAQs

Issue 1: "I tried standard TBSCl/Imidazole in DMF, but conversion is < 10% after 24 hours."

Diagnosis: The phenoxide anion is too stable and insufficiently nucleophilic to attack the bulky silicon center of TBSCl, even with imidazole catalysis. Solution: Switch to a more electrophilic silylating agent and a non-nucleophilic base.

• Protocol Shift: Replace TBSCl with TBSOTf (tert-butyldimethylsilyl triflate).

• Base Shift: Replace Imidazole with 2,6-Lutidine .

• Reasoning: TBSOTf is orders of magnitude more reactive than TBSCl. 2,6-Lutidine acts as a proton scavenger without acting as a nucleophilic catalyst that could be trapped by the electrophile.

Issue 2: "My product hydrolyzes back to the starting material on the silica column."

Diagnosis: The Si-O bond in fluorinated silyl ethers is polarized and weak. The fluorinated phenoxide is an excellent leaving group, making the silyl ether susceptible to acid-catalyzed hydrolysis by the acidic silanols on silica gel. Solution: Buffer the stationary phase.

• Technique: Pre-treat your silica gel column with 1-2% Triethylamine (Et3N) in hexanes before loading your sample. Use 0.5% Et3N in your eluent.

• Alternative: If the silyl ether is too unstable, switch to a Benzyl (Bn) ether, which is electronically more robust for these substrates.

Issue 3: "I see a side product where a fluorine atom has been replaced."

Diagnosis: You are observing Nucleophilic Aromatic Substitution (

).[1] The electron-deficient ring activates the ortho/para fluorines for displacement. Risk Factors: Using strong, small nucleophiles (e.g., Sodium Methoxide, Sodium Hydroxide) or heating the reaction in polar solvents (DMF/DMSO). Solution:

• Avoid: Alkoxide bases or hydroxide bases.

• Use: Non-nucleophilic bases like Sodium Hydride (NaH) (if strictly deprotonating) or hindered amine bases.

• Temperature: Keep reactions at 0°C to Room Temperature; avoid heating.

Issue 4: "Can I use MOM (Methoxymethyl) protection?"

Technical Insight: Yes, but be cautious. The formation of the phenoxide with NaH is rapid (due to high acidity), but the subsequent attack on MOM-Cl can be sluggish.

• Optimization: Add a catalytic amount of TBAI (Tetrabutylammonium Iodide) to generate the more reactive MOM-I in situ.

Optimized Experimental Protocols

Protocol A: "The Nuclear Option" – Silylation with TBSOTf

Best for: Pentafluorophenol, 2,6-Difluorophenol, and highly electron-deficient analogs.

Reagents:

• Substrate: Fluorinated Phenol (1.0 equiv)

• Reagent: TBSOTf (1.2 - 1.5 equiv)

• Base: 2,6-Lutidine (2.0 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) [0.2 M concentration]

Step-by-Step:

• Setup: Flame-dry a round-bottom flask and cool under inert atmosphere (

  or Ar).

• Dissolution: Add the fluorinated phenol and anhydrous DCM.

• Base Addition: Add 2,6-Lutidine via syringe at 0°C. Stir for 5 minutes.

• Silylation: Dropwise add TBSOTf over 5-10 minutes at 0°C. ( Caution: Exothermic).

• Reaction: Allow to warm to room temperature. Monitor by TLC (typically complete in < 1 hour).

• Workup (Crucial): Quench with Saturated Aqueous

  (Do NOT use acidic quench). Extract with DCM.[2] Wash organics with water and brine. Dry over .

• Purification: Flash chromatography on silica gel pre-treated with 1%

  /Hexanes.

Protocol B: Robust Benzylation (Acid-Catalyzed)

Best for: Substrates sensitive to basic conditions or requiring long-term stability.

Reagents:

• Substrate: Fluorinated Phenol (1.0 equiv)

• Reagent: Benzyl 2,2,2-trichloroacetimidate (1.2 equiv)

• Catalyst: Triflic Acid (TfOH) or TMSOTf (0.05 - 0.1 equiv)

• Solvent: DCM or Cyclohexane/DCM (2:1)

Step-by-Step:

• Dissolution: Dissolve phenol and Benzyl trichloroacetimidate in solvent at Room Temperature.

• Catalysis: Add the acid catalyst (TfOH) dropwise.

• Precipitation: The reaction often precipitates trichloroacetamide as a white solid.

• Completion: Stir for 2-4 hours.

• Workup: Filter off the precipitate. Wash filtrate with saturated

  .

Visualizations

Figure 1: Decision Tree for Protecting Group Selection

This logic flow ensures you select the correct strategy based on substrate acidity and stability requirements.

Caption: Decision matrix for selecting reagents based on substrate pKa and downstream stability needs.

Figure 2: Mechanism of Failure vs. Success

Why standard imidazole catalysis fails for pentafluorophenol, while lutidine/triflate succeeds.

Caption: Mechanistic comparison showing why electrophilicity (TBSOTf) overrides poor nucleophilicity.

References

• Corey, E. J., & Venkateswarlu, A. (1972). "Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives." Journal of the American Chemical Society, 94(17), 6190–6191. Link

• Liptak, M. D., et al. (2002). "Absolute pKa Determinations for Substituted Phenols." Journal of the American Chemical Society, 124(22), 6421–6427. Link

• Wuts, P. G. M. (2014).[3] Greene's Protective Groups in Organic Synthesis, 5th Edition. John Wiley & Sons. (Referencing silyl ether stability profiles).

• Blizzard, T. A., et al. (2004). "Efficient Silylation of Hindered Alcohols and Phenols." Synthetic Communications, 34(19), 3587-3592.
• Reeves, J. T., et al. (2013). "Nucleophilic Aromatic Substitution of Fluorinated Phenols." Journal of Organic Chemistry, 78(8), 3616–3620. (Discussion of side reactions).

Sources

• 1. osti.gov [osti.gov]
• 2. reddit.com [reddit.com]
• 3. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]

Solving solubility issues of 3-Fluoro-2,6-dimethoxyphenol in organic solvents

Executive Summary & Molecule Profile

User Query: "I am experiencing inconsistent solubility and 'oiling out' when working with 3-Fluoro-2,6-dimethoxyphenol (3-F-Syringol). Standard phenolic protocols are failing. How do I stabilize this compound in solution for synthesis and bio-assays?"

Technical Diagnosis: 3-Fluoro-2,6-dimethoxyphenol presents a unique solubility challenge due to the "push-pull" electronic environment created by the electron-donating methoxy groups (positions 2,6) and the electron-withdrawing fluorine atom (position 3).

• Steric Shielding: The two methoxy groups create significant steric hindrance around the phenolic hydroxyl (-OH), reducing its ability to act as a hydrogen bond donor in bulky solvents.

• Fluorine Effect: The C3-Fluorine atom increases the acidity of the phenol (lowering pKa relative to the non-fluorinated parent, Syringol) and increases lipophilicity, altering its partition coefficient (LogP).

• Thermodynamic Trap: With a melting point typically between 50–60°C, this compound is prone to "oiling out" (liquid-liquid phase separation) rather than crystallizing during purification or dissolution in hot solvents.

The Solubility Matrix

Do not rely on "like dissolves like" alone. The fluorine substitution requires a nuanced approach to solvent polarity.

Tier 1: High-Performance Solvents (Recommended for Stock Solutions)

These solvents disrupt the crystal lattice efficiently due to high dielectric constants and H-bond accepting capabilities.

Solvent	Solubility Potential	Technical Notes	Application
DMSO	Excellent (>100 mM)	Breaks intermolecular H-bonds; stabilizes the dipole.	Bio-assays, HTS screening.
DMF	Excellent	Similar to DMSO but easier to remove via workup.	Synthetic reactions (SnAr).
Methanol	Very Good	Small molecular size penetrates steric shielding of 2,6-OMe groups.	Analytical standards (HPLC).
Acetone	Good	Good solubility but volatile; concentration may fluctuate.	Recrystallization (with water).

Tier 2: Moderate/Conditional Solvents

Use these for extraction or specific synthetic steps.

Solvent	Solubility Potential	Technical Notes
DCM	Moderate	Good for extraction; may require higher volumes.
Ethyl Acetate	Moderate	Excellent for liquid-liquid extraction from acidified aqueous layers.
Toluene	Temperature Dependent	Warning: High risk of oiling out. Requires heating to dissolve, but cooling must be controlled.

Tier 3: Poor Solvents (Anti-Solvents)

Use these only to force precipitation.

Solvent	Solubility Potential	Technical Notes
Water (Neutral pH)	Poor (< 10 mM)	The hydrophobic aromatic core and F-atom dominate.
Hexanes/Heptane	Negligible	Completely incompatible with the polar phenol/methoxy region.

Critical Troubleshooting: The "Oiling Out" Phenomenon

Issue: When cooling a hot solution (e.g., Recrystallization in Toluene/Hexane), the compound forms a milky oil droplets at the bottom of the flask instead of crystals.

Mechanism: The compound's melting point (~55°C) is lower than the boiling point of the solvent. As the solution cools, the "solubility limit" is reached above the melting point of the solute. The compound separates as a supercooled liquid (oil) rather than a solid.

Corrective Protocol:

• The "Seeding" Technique:

  • Cool the solution slowly to exactly 50°C.

  • Add a tiny "seed crystal" of pure 3-Fluoro-2,6-dimethoxyphenol.

  • Why? This provides a nucleation surface, energetically favoring crystal growth over liquid phase separation.

• The "Co-Solvent" Adjustment:

  • If using a binary system (e.g., Ethanol/Water), increase the ethanol fraction by 5-10%.

  • Why? This keeps the oil phase solubilized longer, allowing the temperature to drop below the melting point (MP) before saturation is reached.

Advanced Solvation Workflow (Decision Tree)

The following logic gate ensures you select the correct solvent system based on your downstream application.

Figure 1: Decision matrix for solvent selection based on experimental constraints. Note the bifurcation for synthetic routes based on pH conditions.

Frequently Asked Questions (FAQs)

Q1: My solution turned pink/brown after 24 hours. Is the compound degraded?

• Answer: Likely, yes. Electron-rich phenols like 3-Fluoro-2,6-dimethoxyphenol are susceptible to oxidative coupling (forming quinones or biphenyls) when exposed to air and light.

• Fix: Always degas solvents (sparge with Argon/Nitrogen) before dissolving. Store stock solutions in amber vials at -20°C.

Q2: Can I dissolve this in water by adding Sodium Hydroxide (NaOH)?

• Answer: Yes, but you are chemically changing the species. Adding NaOH deprotonates the phenol (Ar-OH) to form the phenolate salt (Ar-O⁻ Na⁺).

• Implication: The salt is highly water-soluble but has different reactivity (more nucleophilic) and UV-Vis absorption properties than the neutral phenol. If your experiment requires the neutral molecule (e.g., for membrane permeability studies), do not use this method.

Q3: Why is the solubility different from 2,6-dimethoxyphenol (Syringol)?

• Answer: The fluorine atom at position 3 exerts an inductive effect (-I), withdrawing electron density from the ring. This makes the phenolic proton more acidic (easier to deprotonate) but also creates a local dipole that repels non-polar solvents more strongly than the hydrogen atom in Syringol does.

References

• ChemicalBook. (2024).[1] 2,6-Dimethoxyphenol Properties and Solubility Profile.[2][3][4][5][6]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (Contextual grounding for solubility parameter analysis).

• PubChem. (2024). Compound Summary: 2,6-Dimethoxyphenol (Analogous Structure Data).[2][4][6] National Library of Medicine.

• ResearchGate. (2011). Synthesis and properties of fluorinated phenols. (General principles of fluorination effects on phenol acidity).

Sources

• 1. Electrophilic aromatic substitution using fluorinated isoxazolines at the C5 position via C–F bond cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 91-10-1: 2,6-Dimethoxyphenol | CymitQuimica [cymitquimica.com]
• 3. 2,6-Dimethoxyphenol | C8H10O3 | CID 7041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,6-Dimethoxyphenol | 91-10-1 [chemicalbook.com]
• 5. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 6. solubilityofthings.com [solubilityofthings.com]

Reference Data & Comparative Studies

Comparative Guide: 19F NMR Profiling of 3-Fluoro-2,6-dimethoxyphenol

Executive Summary

3-Fluoro-2,6-dimethoxyphenol is a specialized fluorinated derivative of Syringol, often utilized as a metabolic probe or a fragment in medicinal chemistry to modulate pKa and metabolic stability.[1][2] Accurate structural assignment of this compound is critical because the fluorine regiochemistry (3-fluoro vs. 4-fluoro) significantly alters its electronic properties and biological reactivity.[1][2]

This guide provides a technical analysis of the 19F NMR chemical shift , contrasting it with its symmetric isomer (4-fluoro-2,6-dimethoxyphenol).[1][2] It establishes a robust identification workflow based on the "Ortho-Oxygen Effect" and spin-spin coupling patterns.[1][2]

Technical Profile: 19F NMR Chemical Shift Data

Predicted vs. Empirical Data

While direct literature values for this specific isomer are rare, the chemical shift can be determined with high confidence using Substituent Chemical Shift (SCS) additivity principles derived from analogous fluorobenzenes.[1]

Parameter	Value / Range	Structural Driver
Target Compound	3-Fluoro-2,6-dimethoxyphenol
19F Chemical Shift	-135 ppm to -145 ppm (Predicted)	Ortho-OMe Shielding: The methoxy group at C2 (ortho to F) exerts a strong shielding effect.[1][2] Para-OMe Shielding: The methoxy group at C6 (para to F) adds further shielding.[1]
Multiplicity	ddd (doublet of doublets of doublets)	Coupled to H4 (ortho), H5 (meta), and potentially OH (if exchange is slow).
Reference Standard	CFCl₃ (0 ppm)	Standard referencing protocol.[1][2]

Comparative Analysis: The Isomer Trap

Distinguishing the 3-fluoro isomer from the 4-fluoro isomer is the most common challenge.[1][2] The 19F signal provides the definitive answer due to the distinct electronic environments.[1]

Feature	3-Fluoro-2,6-dimethoxyphenol (Target)	4-Fluoro-2,6-dimethoxyphenol (Alternative)
Structure	Asymmetric (F at C3)	Symmetric (F at C4)
19F Shift	Upfield (~ -140 ppm)	Downfield (~ -124 ppm)
Mechanism	High Shielding: F is ortho to an electron-donating OMe group.[1][2]	Moderate Shielding: F is meta to both OMe groups; para to OH.[1][2]
1H NMR Pattern	AB System: H4 and H5 are chemically distinct (doublets).[1][2]	Singlet (d = 2): H3 and H5 are chemically equivalent (doublet due to F-coupling).[1][2]

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Expert Insight: The "Ortho-Oxygen Effect" is the key differentiator.[1] A fluorine atom placed ortho to an alkoxy group (like OMe) typically shifts upfield by 15–20 ppm compared to a meta-position.[1][2] This makes the 3-fluoro isomer significantly more shielded than the 4-fluoro isomer.[1][2]

Experimental Protocol: Reliable Characterization

Sample Preparation

To ensure high-resolution data and prevent line broadening from hydroxyl exchange:

• Solvent Selection: Use DMSO-d₆ for the sharpest phenol signals.[1][2] CDCl₃ is acceptable but may lead to broadened OH peaks due to exchange rates.[1]

• Concentration: Prepare a 10–15 mM solution. Avoid varying concentrations significantly, as intermolecular H-bonding can shift the phenol 19F signal by 1–2 ppm.[1][2]

• Internal Standard: Add α,α,α-trifluorotoluene (-63.7 ppm) or hexafluorobenzene (-164.9 ppm) via a coaxial insert to avoid chemical interaction. Do not use CFCl₃ directly in the sample if possible, as it is volatile.[1]

Acquisition Parameters[1]

• Pulse Sequence: Standard zgfig (inverse gated decoupling) for quantitative integration, or standard coupled zg to observe proton coupling.

• Spectral Width: 200 ppm (centered at -120 ppm).[1][2]

• Relaxation Delay (D1): Set to ≥ 5 seconds if integration is required, as fluorine T1 relaxation can be slow in aromatic systems.

Structural Assignment Workflow

The following decision tree illustrates the logic for confirming the identity of 3-Fluoro-2,6-dimethoxyphenol using combined 1H and 19F NMR data.

Figure 1: Logical workflow for distinguishing 3-fluoro and 4-fluoro isomers of 2,6-dimethoxyphenol.

References

• University of California, Santa Barbara (UCSB). (n.d.).[1] 19F Chemical Shifts and Coupling Constants. NMR Facility. Retrieved from [Link]

• Vliet, A. V., et al. (2022).[1] 19F Nuclear Magnetic Resonance as a Tool To Investigate Microbial Degradation of Fluorophenols. National Institutes of Health (NIH).[1] Retrieved from [Link]

Sources

• 1. Syringol - Wikipedia [en.wikipedia.org]
• 2. 19F [nmr.chem.ucsb.edu]

Comparative Acidity Guide: Syringol vs. 3-Fluoro-2,6-dimethoxyphenol

[1][2]

Executive Summary

The Bottom Line: The introduction of a fluorine atom at the 3-position of the Syringol (2,6-dimethoxyphenol) scaffold results in a measurable increase in acidity. While Syringol exhibits a pKa of approximately 9.98 , comparable to unsubstituted phenol, 3-Fluoro-2,6-dimethoxyphenol is predicted to display a pKa of approximately 9.25 .[1][2]

This ~0.73 log unit shift is driven by the strong inductive withdrawal ($ -I

\log D$) and metabolic stability without altering the core pharmacophore's steric footprint.

Structural & Electronic Analysis

To understand the acidity difference, we must analyze the electronic environment of the phenolic hydroxyl group in both molecules.

Syringol (2,6-Dimethoxyphenol)[1][2][3][4][5]

• Structure: Phenol core with two methoxy (-OCH

  ) groups at the ortho (2,[1]6) positions.[1][2][3][4]

• Electronic Effect: Methoxy groups are ambidextrous.[1][2] They donate electrons via resonance (+R) but withdraw electrons via induction (-I).[1][2] In the ortho position, steric inhibition often disrupts perfect planar resonance alignment, allowing the inductive withdrawal to play a significant role. However, the net effect keeps Syringol's pKa very close to that of phenol (~10.0).

3-Fluoro-2,6-dimethoxyphenol[1][2]

• Structure: Syringol core with a Fluorine atom at the 3-position.

• Relative Position: The fluorine is meta to the hydroxyl group and ortho to one methoxy group.

• Electronic Effect: Fluorine is the most electronegative element. At the meta position, it cannot donate electrons via resonance to the phenoxide oxygen.[5] Its influence is purely Inductive Withdrawal (-I) .[1][2] This pulls electron density through the sigma-bond framework, delocalizing the negative charge of the phenoxide anion and lowering the energy of the conjugate base.

Theoretical Derivation (Hammett Equation)

Since specific experimental data for the 3-Fluoro variant is rare in open literature, we validate this comparison using the Hammett Equation, a gold-standard tool in medicinal chemistry for predicting pKa shifts.

[1][2]

• (Reaction Constant): For the ionization of phenols in water, .
• (Substituent Constant): The Hammett constant for a meta-Fluorine substituent is +0.337 .[2]

• Calculation:

  [1][2]

Quantitative Data Comparison

The following table summarizes the physicochemical differences critical for lead optimization.

Feature	Syringol (Reference)	3-Fluoro-2,6-dimethoxyphenol	Impact of Modification
CAS Number	91-10-1	N/A (Specialized Intermediate)	N/A
pKa (Acid Dissociation)	9.98 ± 0.10	~9.25 (Predicted)	Increased Acidity (easier to deprotonate).[1][2][6][7]
Electronic Driver	Inductive/Resonance Balance	Strong Inductive Withdrawal (-I)	Anion Stabilization.[1][2][6][7]
Lipophilicity (LogP)	~1.15	~1.35 (Est.)[1][2][6][7]	Slight increase in lipophilicity due to F.
Metabolic Stability	Susceptible to Ring Oxidation	Enhanced (F blocks C3 oxidation)	Blockage of CYP450 soft spots.[1][2][6][7]

Visualizing the Electronic Mechanism

The diagram below illustrates the equilibrium and the specific electronic vectors causing the pKa shift.

Caption: Comparative dissociation pathways showing the stabilizing effect of the meta-fluorine atom on the phenoxide anion.

Experimental Protocol: Potentiometric pKa Determination

To empirically verify these values in your lab, do not rely on UV-Vis spectrophotometry alone, as the spectral shift of the phenoxide can be subtle. Potentiometric titration is the self-validating standard for this pKa range (9.0–10.0).[2]

Materials

• Analyte: 5 mM solution of target phenol in degassed water (with <5% MeOH if solubility is limiting).[2]

• Titrant: 0.1 M Carbonate-free KOH (Standardized).

• Instrumentation: Automatic Titrator (e.g., Mettler Toledo or Metrohm) with a combined glass pH electrode.[1]

• Inert Gas: High-purity Argon or Nitrogen.[1][2]

Step-by-Step Workflow

• System Preparation:

  • Calibrate pH electrode using buffers pH 7.00 and 10.00.[1][2]

  • Purge the titration vessel with Argon for 15 minutes to remove dissolved $ CO_2 $ (Carbonate error is the #1 cause of pKa drift in this range).

• Titration:

  • Add 20 mL of analyte solution.[1][2]

  • Perform a "blank" titration on the solvent.

  • Titrate analyte with 0.1 M KOH in increments of 10

    .[2]

  • Wait for electrode stability (<0.1 mV/s drift) before each point.

• Data Processing (Bjerrum Method):

  • Plot pH vs. Volume of Base.[1][2]

  • Determine the Equivalence Point (EP) using the first derivative ($ dpH/dV $).[2]

  • The pKa is defined as the pH at the Half-Equivalence Point (0.5 EP).

  • Validation Check: The curve must be symmetrical. If the "buffer region" is steep, increase analyte concentration.

Workflow Visualization

Caption: Decision-tree workflow for the potentiometric determination of phenolic pKa.

Implications for Drug Design

Why does a 0.75 pKa drop matter?

• Bioavailability: A pKa of 9.25 means the molecule remains largely neutral at physiological pH (7.4), ensuring good membrane permeability. However, it is closer to the ionization threshold than Syringol, meaning in basic environments (e.g., lower intestine), solubility will improve.[1]

• Metabolic Blocking: The 3-position in Syringol is electron-rich and prone to oxidative attack by CYP450 enzymes.[1][2] Substituting this hydrogen with Fluorine (C-F bond is stronger than C-H) blocks this metabolic "soft spot," potentially extending the drug's half-life ($ t_{1/2} $).[1][2]

• Bio-isosterism: The 3-Fluoro group mimics the steric bulk of a Hydrogen but with the electronic properties of a hydroxyl mimic, offering a unique way to probe binding pockets without adding massive steric bulk.

References

• Syringol (2,6-dimethoxyphenol) Properties & pKa Data Source: ChemicalBook / PubChem [1][2]

• Hammett Equation & Substituent Constants (Meta-Fluorine) Source: Wikipedia / Standard Tables [1][2]

• Acidity of Fluorophenols (Comparative Data) Source: UCLA Chemistry / Evans pKa Table

Sources

• 1. 2,6-Dimethoxyphenol | 91-10-1 [chemicalbook.com]
• 2. Syringol - Wikipedia [en.wikipedia.org]
• 3. 2,6-Dimethoxyphenol | C8H10O3 | CID 7041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. homepages.bluffton.edu [homepages.bluffton.edu]
• 5. Explain the trends in the acidity of phenol and the monofluoro derivative.. [askfilo.com]
• 6. Phenol, 2,6-dimethoxy- (CAS 91-10-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. Hammett substituent constants [stenutz.eu]

Metabolic stability comparison: 3-Fluoro-2,6-dimethoxyphenol vs non-fluorinated analogs

This technical guide compares the metabolic stability of 3-Fluoro-2,6-dimethoxyphenol against its non-fluorinated parent, 2,6-dimethoxyphenol (Syringol) . It is designed for medicinal chemists and DMPK scientists optimizing phenolic payloads or fragments.

Executive Summary

In drug design, 2,6-dimethoxyphenol serves as a valuable scaffold due to its electron-rich aromatic system and hydrogen-bonding capabilities. However, its utility is often limited by rapid Phase I metabolism (oxidative clearance) and Phase II conjugation.

The introduction of a fluorine atom at the 3-position (3-Fluoro-2,6-dimethoxyphenol ) functions as a strategic bioisosteric modification. This substitution achieves two critical stability enhancements:

• Steric Blockade: It physically obstructs the metabolically labile C-3 position, preventing ring hydroxylation.

• Electronic Deactivation: The high electronegativity of fluorine reduces the electron density of the aromatic ring (lowering HOMO energy), thereby decreasing the rate of Cytochrome P450 (CYP450) mediated oxidations, including O-demethylation.

This guide details the physicochemical shifts, metabolic pathways, and validation protocols required to assess this stability gain.

Chemical Property & Structural Analysis[1]

Understanding the physicochemical shift is prerequisite to interpreting metabolic data. The fluorine substitution alters the acid dissociation constant (pKa) and lipophilicity (LogP), which influences enzyme binding affinity.

Property	2,6-Dimethoxyphenol (Parent)	3-Fluoro-2,6-dimethoxyphenol (Analog)	Impact on Stability
Molecular Weight	154.16 g/mol	172.15 g/mol	Negligible impact on steric fit.
Electronic State	Electron-rich (Activated)	Electron-deficient (Deactivated)	High Impact: Reduces susceptibility to electrophilic attack by CYP450.
pKa (Phenolic OH)	~9.3	~8.5 (Estimated)	Increased acidity may increase Phase II Glucuronidation rates but decreases passive membrane permeability.
Lipophilicity (cLogP)	~1.2	~1.5	Slight increase in lipophilicity may increase non-specific binding but generally improves metabolic resistance in this scaffold.
Metabolic Soft Spots	C-3, C-4 positions; O-methyl groups	C-4 position; O-methyl groups	Critical: C-3 is completely blocked from oxidation.

Metabolic Pathways & The "Fluorine Effect"[2][3]

The primary driver for synthesizing the 3-fluoro analog is to block specific metabolic pathways. Below is the mechanistic comparison of how these two molecules interact with oxidative enzymes.

Pathway Analysis

• Non-Fluorinated (Parent): Susceptible to Ring Hydroxylation at C-3 and C-4 due to the electron-donating effects of the methoxy and hydroxyl groups. It also undergoes rapid O-demethylation (CYP2E1, CYP1A2) to form unstable catechols, which can lead to reactive quinone intermediates.

• Fluorinated (Analog): The C-F bond (approx. 116 kcal/mol) is metabolically inert. It prevents hydroxylation at the 3-position. Furthermore, the inductive electron withdrawal (

  ) reduces the electron density on the ether oxygens, slowing the rate of O-dealkylation.

Visualization of Metabolic Blocking

The following diagram illustrates the specific sites of metabolic attack and how fluorine mitigates them.

Figure 1: Comparative metabolic fate.[1][2][3][4] The 3-Fluoro substitution effectively blocks the C-3 oxidation pathway and electronically attenuates O-demethylation.

Experimental Validation Protocols

To objectively compare these compounds, you must determine the Intrinsic Clearance (

) and Half-life ( ) using a liver microsome stability assay.

Protocol: Microsomal Stability Assay

Objective: Quantify the rate of disappearance of the parent compound in the presence of NADPH-regenerating systems.

Reagents:

• Pooled Human/Rat Liver Microsomes (20 mg/mL protein concentration).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM MgCl2).

• Test Compounds (10 mM DMSO stock).

• Quench Solution (Acetonitrile with Internal Standard, e.g., Tolbutamide).

Workflow:

• Pre-Incubation: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer (100 mM, pH 7.4). Spike test compound to final concentration of 1 µM (ensure DMSO < 0.1%). Pre-incubate at 37°C for 5 minutes.

• Initiation: Add NADPH regenerating system to initiate the reaction.

• Sampling: At time points

  min, remove 50 µL aliquots.

• Quenching: Immediately dispense aliquot into 150 µL ice-cold Quench Solution. Vortex and centrifuge (4000g, 10 min).

• Analysis: Analyze supernatant via LC-MS/MS (MRM mode).

Calculation Logic

Plot the natural log (ln) of the remaining compound area ratio vs. time. The slope of the linear regression (

) determines the half-life.

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for determining intrinsic clearance in liver microsomes.

Data Interpretation & Expected Results

When analyzing the LC-MS/MS data, the 3-fluoro analog is expected to demonstrate a significantly lower intrinsic clearance compared to the non-fluorinated parent.

Metric	2,6-Dimethoxyphenol	3-Fluoro-2,6-dimethoxyphenol	Interpretation
Half-Life ( )	Short (< 15 min)	Extended (> 45 min)	Fluorine protects the ring from rapid turnover.
Intrinsic Clearance ( )	High (> 50 µL/min/mg)	Low/Moderate (< 20 µL/min/mg)	Indicates reduced susceptibility to hepatic extraction.
Major Metabolites	Quinones, Catechols	Glucuronides (Phase II)	Metabolic shunting from Phase I (toxic) to Phase II (excretable).

Scientist's Note: If the 3-fluoro analog still shows high clearance, investigate Phase II metabolism (glucuronidation of the phenol). The increased acidity (lower pKa) of the fluorinated phenol makes the hydroxyl group a better nucleophile for UDP-glucuronosyltransferases (UGTs). In this case, steric shielding of the phenol OH (e.g., via adjacent bulky groups) might be required in addition to fluorination.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link

• Hagenaars, C., et al. (2018). Fluorine in Structure-Based Drug Design. Topics in Current Chemistry. Link

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Link

• Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Drug Metabolism and Disposition.[5][4][6][7] Link

• Smart, B. E. (2001). Fluorine substituent effects (on bioactivity). Journal of Fluorine Chemistry. Link

Sources

• 1. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cytochrome P450-mediated metabolism of N-(2-methoxyphenyl)-hydroxylamine, a human metabolite of the environmental pollutants and carcinogens o-anisidine and o-nitroanisole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. hyphadiscovery.com [hyphadiscovery.com]
• 6. Natural Products Inhibition of Cytochrome P450 2B6 Activity and Methadone Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The impact of the exposome on cytochrome P450-mediated drug metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

3-Fluoro-2,6-dimethoxyphenol proper disposal procedures

Executive Chemical Profile & Hazard Assessment

As researchers, we often treat phenolic derivatives as a monolith, but 3-Fluoro-2,6-dimethoxyphenol requires a nuanced approach due to the interplay between its electron-rich aromatic ring and the electronegative fluorine substituent.[1]

While the methoxy groups at positions 2 and 6 activate the ring (making it prone to electrophilic attack), the fluorine atom introduces specific incineration requirements that dictate its waste stream.[1]

Chemical Identity:

• Chemical Name: 3-Fluoro-2,6-dimethoxyphenol[1]

• CAS Number: [Specific CAS may vary by synthesis batch; typically derivatives fall under general fluorinated phenol protocols. If pure substance, verify vendor CAS, e.g., related to 13425-62-2 for general isomers].

• Molecular Formula: C₈H₉FO₃[1]

• Key Hazards: Skin/Eye Corrosion, Acute Toxicity (Oral/Dermal), Combustible Liquid/Solid.[1]

Critical Physicochemical Data for Disposal

Property	Value / Characteristic	Operational Implication
Acidity (pKa)	~9–10 (Phenolic OH)	Incompatible with Bases. Exothermic reaction with hydroxides forms salts.[1]
Reactivity	High (Activated Ring)	Incompatible with Oxidizers. Contact with Nitric Acid can cause violent nitration/explosion.[1]
Halogen Content	Fluorinated	Mandatory Segregation. Must go to Halogenated waste streams to prevent incinerator damage (HF formation).[1]
Physical State	Solid (typically) or Solution	Solids must be containerized; solutions require solvent compatibility checks.[1]

Strategic Waste Segregation (The "Why")

Effective disposal is not just about compliance; it is about preventing downstream chemistry.[1]

1. The Halogen Rule: Unlike standard phenol or 2,6-dimethoxyphenol (Syringol), this compound contains Fluorine .[1]

• The Risk:[1][2] If you dispose of this in a "Non-Halogenated" solvent stream, it will eventually be sent to a fuel-blending incinerator.[1] Burning fluorinated compounds in standard kilns generates Hydrofluoric Acid (HF), which corrodes the scrubber systems and stacks.[1]

• The Protocol:ALWAYS classify this as Halogenated Organic Waste , regardless of the solvent it is dissolved in.[1]

2. The Oxidizer Trap: Phenols are reducing agents.[1] 3-Fluoro-2,6-dimethoxyphenol is electron-rich.[1]

• The Risk:[1][2] Inadvertent mixing with oxidizing acids (Nitric, Perchloric, Chromic) in a waste carboy can lead to runaway exothermic reactions or the formation of unstable nitrated phenols (picric acid analogs).[1]

• The Protocol: Never add this waste to a container holding "Acid Waste" unless it is specifically designated for organic acids and free of oxidizers.[1]

Operational Disposal Protocol (Step-by-Step)

Scenario A: Pure Solid Substance (Expired or Surplus)[1]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is acceptable but poses a breakage risk.[1]

• Labeling: Apply a hazardous waste label immediately.[1]

  • Primary Constituent:[1][2][3][4][5][6] 3-Fluoro-2,6-dimethoxyphenol.[1]

  • Hazard Checkboxes: Toxic, Corrosive.[1]

  • Waste Code: Label as "Solid Debris/Chemical Waste - Halogenated."

• Secondary Containment: Place the sealed jar inside a clear plastic bag (4 mil thickness) before placing it in the lab's central solid waste drum. This prevents dust generation if the primary container is compromised.[1]

Scenario B: Liquid Waste (HPLC Effluent or Reaction Mother Liquor)[1]

• Stream Selection: Identify the Halogenated Solvent Waste carboy (typically blue or yellow tag).[1]

• pH Check: Ensure the waste stream is not highly basic (pH > 10) or highly acidic (pH < 2).[1] Phenols can polymerize or salt out in extreme pH, causing sludge that clogs disposal pumps.[1]

• Transfer:

  • Use a funnel with a flash-arrestor (if waste is flammable).[1]

  • Pour slowly to avoid splashing.[1]

  • Crucial: Log the volume and concentration on the waste tag.[1] "Trace Fluorinated Phenols" is a necessary descriptor for the waste handler.[1]

Logic Flow: Disposal Decision Tree

The following diagram illustrates the decision logic for handling this compound, ensuring no critical safety checks are missed.

Figure 1: Decision tree for the safe segregation and disposal of fluorinated phenolic waste.

Immediate Safety: Spill Response

If a spill occurs, standard paper towels are insufficient and dangerous.[1] Phenols absorb through skin rapidly and can cause systemic toxicity and chemical burns.[1]

The "PEG" Protocol: You must have Polyethylene Glycol 300 or 400 (PEG-300/400) available in the lab.[1]

• Skin Contact: Water alone is often ineffective at removing lipophilic phenols.[1]

  • Immediate Action: Flush with water for 1 minute, then scrub the area with PEG-300/400.[1] The PEG solubilizes the phenol and draws it out of the skin layers.[1]

  • Follow-up: Rinse with water and repeat.[1][2][5] Seek medical attention.

• Surface Spill:

  • Do not use standard clay litter if the phenol is concentrated (heat generation risk).[1]

  • Use a chemically inert absorbent pads (polypropylene).[1]

  • Clean the surface with a detergent solution, not just water.[1]

Regulatory Compliance (RCRA Context)

In the United States, this waste determination falls under 40 CFR 261.[1]

• Listed Waste? 3-Fluoro-2,6-dimethoxyphenol is not explicitly P-listed or U-listed (unlike Phenol U188).[1]

• Characteristic Waste?

  • D002 (Corrosivity): If the waste is aqueous and pH ≤ 2 or ≥ 12.5.[1]

  • D001 (Ignitability): If the waste solution has a flash point < 60°C (depends on the solvent).[1]

• Generator Status: As a fluorinated organic, it must be reported accurately on waste manifests to ensure the destruction facility utilizes proper incineration temperatures (typically >1100°C) to destroy the C-F bond.[1]

References

• National Institute of Standards and Technology (NIST). Phenol, 2,6-dimethoxy- (Syringol) Chemical Properties.[1] NIST Chemistry WebBook.[1] Available at: [Link][1]

• Yale Environmental Health & Safety. Phenol Standard Operating Procedure. Yale University.[1] Available at: [Link][1]

• PubChem. 2,6-Dimethoxyphenol Compound Summary. National Library of Medicine.[1] Available at: [Link][1]

• Vanderbilt University Medical Center. Chemical Compatibility Chart. Available at: [Link][1]

Sources

• 1. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Phenol, 2,6-dimethoxy- [webbook.nist.gov]
• 4. p2infohouse.org [p2infohouse.org]
• 5. sds.metasci.ca [sds.metasci.ca]
• 6. static.cymitquimica.com [static.cymitquimica.com]

Personal protective equipment for handling 3-Fluoro-2,6-dimethoxyphenol

This guide outlines the operational safety protocols for handling 3-Fluoro-2,6-dimethoxyphenol . As a fluorinated phenolic intermediate, this compound presents a dual hazard profile: the rapid dermal absorption characteristic of phenols and the metabolic stability introduced by the fluorine atom.[1]

Part 1: Executive Safety Assessment

Hazard Classification (Derived from Structure & Analogues):

• Acute Toxicity (Oral/Dermal): Phenolic compounds are rapidly absorbed through the skin.[1]

• Skin Corrosion/Irritation: High risk of chemical burns.[1] Warning: Phenolic burns can be initially painless due to nerve damage, leading to delayed treatment.[1]

• Eye Damage: Risk of severe, irreversible corneal damage.[1]

• Waste Category: Halogenated Organic Waste (Due to the Fluorine atom).[1]

Part 2: Personal Protective Equipment (PPE) Strategy

The following protocol uses a Tiered Defense System . Do not rely on a single barrier.

Hand Protection (The Critical Barrier)

Phenols and their derivatives can permeate standard laboratory nitrile gloves.[1] The fluorine substitution often increases lipophilicity, potentially accelerating permeation.[1]

Handling Scenario	Recommended Glove Configuration	Rationale
Solid / Powder Handling	Double Nitrile (Exam Grade, min 5 mil each)	Protects against dust.[1] Outer glove can be stripped immediately if contaminated.[1]
Dilute Solutions (<1%)	Double Nitrile (High dexterity)	Sufficient for incidental splash protection.[1] Change immediately upon contact.
Concentrated Stock / Spills	Laminate (Silver Shield) or Neoprene/Viton	Standard nitrile offers poor resistance to concentrated phenols (<15 min breakthrough).[1]

Eye & Face Protection[2][3][4][5][6][7]

• Standard: Chemical Splash Goggles (ANSI Z87.1+).[1] Safety glasses are insufficient because phenolic vapors or dust can bypass side shields and cause corneal clouding.

• High Risk (Pouring/Heating): Face Shield + Goggles.[1]

Respiratory Protection

• Primary Control: All handling must occur inside a certified Chemical Fume Hood .[1]

• Secondary (If hood is unavailable): A half-face respirator with P100/OV (Organic Vapor) cartridges is required to capture both dust particulates and phenolic vapors.[1]

Body Protection

• Standard: Cotton/Poly lab coat (buttoned to neck).[1]

• Enhanced: Chemical-resistant apron (Tychem® or PVC) required when handling liquid volumes >50mL to prevent soak-through to street clothes.[1]

Part 3: Operational Workflow Logic

This diagram illustrates the decision-making process for safe handling, ensuring you match the PPE to the specific state of the chemical.

Figure 1: Decision matrix for selecting PPE based on the physical state of the reagent.[1]

Part 4: Emergency Response (The Self-Validating System)

Water alone is often insufficient for phenolic decontamination because phenols are not highly water-soluble and water can spread the chemical over a larger skin area, increasing absorption.[1]

The "PEG Protocol" (Mandatory Lab Setup): You must have a bottle of Polyethylene Glycol 300 or 400 (PEG 300/400) immediately accessible (not locked in a cabinet) whenever this chemical is in use.[1]

Decontamination Steps:

• Immediate Action: Remove contaminated clothing while moving to the safety shower/sink.[1]

• The Solvent Wash: Spray or wipe the affected skin area with PEG 300/400.[1] PEG solubilizes the phenol and halts absorption more effectively than water.

• The Rinse: Wash with massive amounts of soap and water.[1]

• Medical: Seek evaluation. Phenol absorption can cause systemic toxicity (heart arrhythmias) hours after exposure.[1]

Part 5: Disposal & Deactivation

Why this matters: The fluorine atom classifies this as Halogenated Waste .[1] Mixing this with non-halogenated solvents (like acetone/methanol washings) can result in costly disposal rejections or fines from waste handlers.[1]

• Segregation: Collect all solid waste, contaminated gloves, and liquid mother liquors in a container labeled "Halogenated Organic Waste - Toxic." [1]

• Deactivation (Spills):

  • Cover small spills with an absorbent mixed with dilute sodium carbonate (soda ash) to neutralize any acidic phenolic properties.[1]

  • Scoop into the halogenated waste drum.[1]

  • Do NOT use bleach (sodium hypochlorite) on the spill; it can react to form toxic chlorophenols.[1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1] National Academies Press.[1] [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Personal Protective Equipment: Chemical Protective Gloves.[1] United States Department of Labor.[1] [Link][1][2]

Sources

• 1. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 2. safety.fsu.edu [safety.fsu.edu]